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Compound of Interest

Compound Name: Pentaerythritol trimethacrylate

Cat. No.: B1141467

This guide provides essential safety and logistical information for the proper disposal of
pentaerythritol trimethacrylate, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical to ensure personal safety and
environmental protection.

l. Immediate Safety Considerations

Pentaerythritol trimethacrylate presents several health and environmental hazards that must
be understood before handling and disposal. It is classified as a skin irritant, may cause an
allergic skin reaction, causes serious eye irritation, and is suspected of causing cancer.[1][2]
Furthermore, it is toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE) is mandatory when handling this chemical for disposal.
The minimum required PPE includes:

Eye Protection: Goggles compliant with European standard EN 166 or equivalent.[1][2]

e Hand Protection: Chemical-resistant protective gloves. It is important to inspect gloves for
integrity before use.[1][3][4]

o Body Protection: Long-sleeved clothing and a lab coat.[2]

o Respiratory Protection: In cases of inadequate ventilation or when dealing with aerosols or
dust, a NIOSH/MSHA or European Standard EN 136 approved respirator should be used.[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1141467?utm_src=pdf-interest
https://www.benchchem.com/product/b1141467?utm_src=pdf-body
https://www.benchchem.com/product/b1141467?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA15705&PLANT=d__ALF
https://www.fishersci.co.uk/store/msds?partNumber=15446055&countryCode=GB&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA15705&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA15705&PLANT=d__ALF
https://www.fishersci.co.uk/store/msds?partNumber=15446055&countryCode=GB&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA15705&PLANT=d__ALF
https://www.chemos.de/import/data/msds/GB_en/3524-68-3-A0020820-GB-en.pdf
https://www.capotchem.com/doc/msds_3524-68-3.do
https://www.fishersci.co.uk/store/msds?partNumber=15446055&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15446055&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

[4]

Il. Step-by-Step Disposal Protocol

The guiding principle for the disposal of pentaerythritol trimethacrylate is that it must be
treated as hazardous waste.[1] Under no circumstances should it be disposed of down the
drain or in regular trash.[1][3]

Step 1: Waste Identification and Segregation
o Clearly label the waste container as "Hazardous Waste: Pentaerythritol Trimethacrylate".

o Segregate this waste from other laboratory waste streams to avoid accidental mixing with
incompatible materials. Pentaerythritol trimethacrylate is incompatible with strong
oxidizing agents, strong acids, and strong bases.[5]

Step 2: Containerization

» Use a dedicated, leak-proof, and sealable container for collecting the waste.
e The container must be in good condition and compatible with the chemical.
o Keep the container tightly closed when not in use.[1]

Step 3: Handling Contaminated Materials

e Any materials used for cleaning up spills, such as inert absorbent material (e.g., sand or
earth), should also be collected and placed in the designated hazardous waste container.[1]

[6]

o Contaminated labware (e.g., pipettes, flasks) and PPE (e.g., gloves) must be disposed of as
hazardous waste.[7]

Step 4: Storage Pending Disposal

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.[1]
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e This area should be away from heat, direct sunlight, and sources of ignition, as the
substance may undergo uncontrolled polymerization at high temperatures.[5]

Step 5: Final Disposal

» Arrange for the collection of the hazardous waste by a licensed and approved waste disposal
company.[1][4]

e Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for
pentaerythritol trimethacrylate.

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[7]

lll. Quantitative Data Summary

The following table summarizes key quantitative data for pentaerythritol trimethacrylate,
compiled from various safety data sheets.

Property Value Source(s)

Acute Oral Toxicity (LD50, Rat) 1,830 mg/kg

Flash Point >110°C (230°F) [5]
Vapor Pressure <0.001 mm Hg at 25°C [5]
Water Solubility Practically insoluble [5]
Refractive Index 1.4840 at 20°C [5]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of pentaerythritol trimethacrylate.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/peta_508.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA15705&PLANT=d__ALF
https://www.capotchem.com/doc/msds_3524-68-3.do
https://www.benchchem.com/product/b1141467?utm_src=pdf-body
https://solutions.covestro.com/api/uwsi/download?productNumber=50019981&country=US&language=EN&realSubstanceNumber=112000088287
https://www.benchchem.com/product/b1141467?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/peta_508.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/peta_508.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/peta_508.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/peta_508.pdf
https://www.benchchem.com/product/b1141467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Pentaerythritol
Trimethacrylate Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Routine Waste
(e.g., unused chemical,
contaminated labware)

Store Container in a
Designated, Ventilated
Hazardous Waste Area

End: Proper Disposal
Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of pentaerythritol trimethacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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